Cas no 1184918-12-4 (4-chloro-7-propan-2-ylpyrrolo[2,3-d]pyrimidine-5-carboxylic acid)
1184918-12-4 structure
Product Name:4-chloro-7-propan-2-ylpyrrolo[2,3-d]pyrimidine-5-carboxylic acid
CAS No:1184918-12-4
MF:C10H10ClN3O2
MW:239.658300876617
CID:2615813
PubChem ID:42609109
Update Time:2025-04-21
4-chloro-7-propan-2-ylpyrrolo[2,3-d]pyrimidine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 4-chloro-7-propan-2-ylpyrrolo[2,3-d]pyrimidine-5-carboxylic acid
- 4-chloro-7-isopropyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid
- DTXSID10654912
- 4-Chloro-7-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid
- AKOS015916956
- 7h-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid,4-chloro-7-(1-methylethyl)-
- 1184918-12-4
-
- Inchi: 1S/C10H10ClN3O2/c1-5(2)14-3-6(10(15)16)7-8(11)12-4-13-9(7)14/h3-5H,1-2H3,(H,15,16)
- InChI Key: CNIXTIJPWLXRTI-UHFFFAOYSA-N
- SMILES: ClC1=C2C(C(=O)O)=CN(C2=NC=N1)C(C)C
Computed Properties
- Exact Mass: 239.0461543Da
- Monoisotopic Mass: 239.0461543Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 68Ų
4-chloro-7-propan-2-ylpyrrolo[2,3-d]pyrimidine-5-carboxylic acid Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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